Cas no 70238-51-6 (S-PETASIN)

• Product Name: S-PETASIN
• CAS No: 70238-51-6
• MF: C₁₉H₂₆O₃S
• MW: 334.472944736481
• CID: 974838
• PubChem ID: 16219858
• Update Time: 2025-04-24

S-PETASIN Chemical and Physical Properties

Names and Identifiers

• S-PETASIN
• 2-Propenoic acid, 3-(methylthio)-, (1R,2R,7S,8aR)-1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenyl ester, (2Z)-
• Petasyl (Z)-3-(methylthio)acrylate
• 70238-51-6
• Petasol ester B
• [(1R,2R,7S,8aR)-1,8a-dimethyl-6-oxo-7-prop-1-en-2-yl-1,2,3,4,7,8-hexahydronaphthalen-2-yl] (Z)-3-methylsulfanylprop-2-enoate
• Q27251392
• (1R,2R,7S,8aR)-7-Isopropenyl-1,8a-dimethyl-6-oxo-1,2,3,4,6,7,8,8a-octahydro-2-naphthalenyl (2Z)-3-(methylsulfanyl)acrylate
• S-Petasin - Petasites japonicus (sweet coltsfoot)
• UNII-129023415R
• XP170497
• 129023415R
• SCHEMBL25664095
• S-Petasin;
• (Z)-(1R,2R,7S,8aR)-1,8a-Dimethyl-6-oxo-7-(prop-1-en-2-yl)-1,2,3,4,6,7,8,8a-octahydronaphthalen-2-yl 3-(methylthio)acrylate

• Inchi： 1S/C19H26O3S/c1-12(2)15-11-19(4)13(3)17(22-18(21)8-9-23-5)7-6-14(19)10-16(15)20/h8-10,13,15,17H,1,6-7,11H2,2-5H3/b9-8-/t13-,15-,17+,19+/m0/s1
• InChI Key： OHANKWLYFDFHOJ-RFTFGCRPSA-N
• SMILES： S(C)/C=C\C(=O)O[C@@H]1CCC2=CC([C@H](C(=C)C)C[C@]2(C)[C@H]1C)=O

Computed Properties

• Exact Mass: 334.16038
• Monoisotopic Mass: 334.16026586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Solubility: DMSO: 24 mg/mL, soluble
• PSA: 43.37

S-PETASIN Security Information

• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids

Additional information on S-PETASIN

The Comprehensive Overview of S-PETASIN (CAS NO 70238-51-6)

S-Petasin, also known by its chemical identifier CAS NO 70238-51-6, is a bioactive compound that has garnered significant attention in the field of pharmacology and biomedical research. This natural product exhibits a diverse range of biological activities, making it a subject of interest for researchers and pharmaceutical companies alike.

Derived from traditional herbal medicine, S-Petasin has been extensively studied for its potential applications in treating various diseases, including inflammation, cancer, and neurodegenerative disorders. Recent studies have highlighted its unique pharmacological properties, which include anti-inflammatory, antioxidant, and anticancer activities.

One of the most promising aspects of S-Petasin is its ability to modulate cellular pathways involved in inflammation. Research conducted in 2023 demonstrated that it inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting a potential role in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Moreover, S-Petasin has shown remarkable efficacy in preclinical models of cancer. Studies have revealed that it induces apoptosis in various cancer cell lines, including breast, liver, and colon cancer cells. Its mechanism of action involves the activation of caspase-dependent pathways and the upregulation of pro-apoptotic proteins such as Bax and Bak.

Recent advancements in understanding the molecular mechanisms of S-Petasin have opened new avenues for its application in neurodegenerative disorders. Preclinical investigations indicate that it may protect against oxidative stress and inflammation, which are key contributors to diseases like Alzheimer's and Parkinson's.

In addition to its therapeutic potential, S-Petasin has also been explored for its role in enhancing the efficacy of conventional chemotherapy. Studies have shown that it can sensitize cancer cells to chemotherapeutic agents by modulating drug-resistant pathways, thereby improving treatment outcomes.

The pharmacokinetic properties of S-Petasin have been extensively investigated, revealing favorable bioavailability and low toxicity profiles. These characteristics make it a highly promising candidate for further clinical development.